Cas no 153538-08-0 ( )

• Product name: &nbsp
• CAS No: 153538-08-0
• MF: C₂₆H₂₅FN₈O₄
• MW: 532.526307821274
• CID: 871375
• PubChem ID: 135468750

  Chemical and Physical Properties

Names and Identifiers

• (Rac)-Plevitrexed
• DTXSID10870014
• AKOS040736533
• 2-[[4-[(2,7-dimethyl-4-oxo-1H-quinazolin-6-yl)methyl-prop-2-ynylamino]-2-fluorobenzoyl]amino]-4-(2H-tetrazol-5-yl)butanoic acid
• 2H-TETRAZOLE-5-BUTANOIC ACID, .ALPHA.-((4-(((3,4-DIHYDRO-2,7-DIMETHYL-4-OXO-6-QUINAZOLINYL)METHYL)-2-PROPYN-1-YLAMINO)-2-FLUOROBENZOYL)AMINO)-
• HY-13728B
• CS-0113844
• DA-48816
• 2-(4-{[(2,7-Dimethyl-4-oxo-1,4-dihydroquinazolin-6-yl)methyl](prop-2-yn-1-yl)amino}-2-fluorobenzamido)-4-(2H-tetrazol-5-yl)butanoic acid
• SCHEMBL3402698
• UNII-N094EYQ29D
• Plevitrexed, (+/-)-
• 2-[[4-[(2,7-dimethyl-4-oxo-3H-quinazolin-6-yl)methyl-prop-2-ynylamino]-2-fluorobenzoyl]amino]-4-(2H-tetrazol-5-yl)butanoic acid
• (+/-)-plevitrexed
• N094EYQ29D
• 2H-Tetrazole-5-butanoic acid, alpha-((4-(((3,4-dihydro-2,7-dimethyl-4-oxo-6-quinazolinyl)methyl)-2-propyn-1-ylamino)-2-fluorobenzoyl)amino)-
• 153538-08-0
• Q27284339
• (Rac)-ZD 9331
• (Rac)-BGC9331
•  

• Inchi： 1S/C26H25FN8O4/c1-4-9-35(13-16-11-19-22(10-14(16)2)28-15(3)29-25(19)37)17-5-6-18(20(27)12-17)24(36)30-21(26(38)39)7-8-23-31-33-34-32-23/h1,5-6,10-12,21H,7-9,13H2,2-3H3,(H,30,36)(H,38,39)(H,28,29,37)(H,31,32,33,34)
• InChI Key： IEJSCSAMMLUINT-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(NC(C(=O)O)CCC1N=NNN=1)=O)N(CC#C)CC1=CC2C(NC(C)=NC=2C=C1C)=O

Computed Properties

• Exact Mass: 532.19827947g/mol
• Monoisotopic Mass: 532.19827947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 39
• Rotatable Bond Count: 10
• Complexity: 1000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 166Ų